molecular formula C17H26O B8482009 4-Decylbenzaldehyde CAS No. 70972-99-5

4-Decylbenzaldehyde

Cat. No.: B8482009
CAS No.: 70972-99-5
M. Wt: 246.4 g/mol
InChI Key: LAFJBWCWIUMKJU-UHFFFAOYSA-N
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Description

4-Decylbenzaldehyde is a useful research compound. Its molecular formula is C17H26O and its molecular weight is 246.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

70972-99-5

Molecular Formula

C17H26O

Molecular Weight

246.4 g/mol

IUPAC Name

4-decylbenzaldehyde

InChI

InChI=1S/C17H26O/c1-2-3-4-5-6-7-8-9-10-16-11-13-17(15-18)14-12-16/h11-15H,2-10H2,1H3

InChI Key

LAFJBWCWIUMKJU-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC1=CC=C(C=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Rosenmund Reduction--Hydrogenate a mixture of 4-(n-decyl)benzoyl chloride (28 g., 0.1 mol), 10% palladium on carbon (2 g.), 2,6-lutidine (10.9 g., dried over KOH and distilled), and tetrahydrofuran (THF) (300 ml., distilled from LiAlH4) in a Paar apparatus for 30 min. at 25° C. under an H2 atmosphere (62 psi). Filter the resulting mixture and collect the catalyst. Wash the catalyst with THF. Evaporate the filtrate and partition the residue between diethyl ether and H2O. Wash the combined organic solutions with aqueous HCl (0.1N) and NaHCO3 (0.1N) solutions. Evaporate the solvent from the dried organic solution to give a liquid. Distill the liquid to give 4-(n-decyl)benzaldehyde (19 g. 77% yield, b.p. 152°-156° C. at 0.3 mm).
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
10.9 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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